Cas no 23421-57-0 (4-Chloromethyl-2-(4-methoxyphenyl)thiazole)

• Product Name: 4-Chloromethyl-2-(4-methoxyphenyl)thiazole
• CAS No: 23421-57-0
• MF: C₁₁H₁₀ClNOS
• MW: 239.721200466156
• MDL: MFCD06386693
• CID: 286070
• PubChem ID: 2517656
• Update Time: 2025-04-19

4-Chloromethyl-2-(4-methoxyphenyl)thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole,4-(chloromethyl)-2-(4-methoxyphenyl)-
• 4-(CHLOROMETHYL)-2-(4-METHOXYPHENYL)-1,3-THIAZOLE HYDROCHLORIDE
• 2-(4-Methoxyphenyl)-4-chloromethylthiazole
• 2-(p-methoxyphenyl)-4-chloromethylthiazole
• 4-Chlormethyl-2-(4-methoxy-phenyl)-thiazol
• 4-chloromethyl-2-(4-methoxy-phenyl)-thiazole
• 4-Chloromethyl-2-(4-methoxyphenyl)-thiazole HCl
• AKOS000122889
• 23421-57-0
• 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-thiazole
• EN300-34287
• 4-Chloromethyl-2-(4-methoxyphenyl)thiazole
• SCHEMBL3370261
• 4-(Chloromethyl)-2-(4-methoxyphenyl)thiazole hydrochloride
• 4-(chloromethyl)-2-(4-methoxyphenyl)thiazole
• AB23766
• 4-(CHLOROMETHYL)-2-(4-METHOXYPHENYL)-1,3-THIAZOLEHYDROCHLORIDE
• CHEMBL1618752
• QUGNZVWIWYZXEC-UHFFFAOYSA-N
• Thiazole, 4-(chloromethyl)-2-(4-methoxyphenyl)-

• MDL： MFCD06386693
• Inchi： 1S/C11H10ClNOS/c1-14-10-4-2-8(3-5-10)11-13-9(6-12)7-15-11/h2-5,7H,6H2,1H3
• InChI Key： QUGNZVWIWYZXEC-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 274.99400
• Monoisotopic Mass: 239.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 4.35950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles